Cas no 1247088-88-5 ([1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine)

• Product Name: [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine
• CAS No: 1247088-88-5
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5558358
• Update Time: 2025-10-29

[1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(aminomethyl)-1-piperidinyl]-1H-pyrazol-4-yl-
• 1-(1h-pyrazole-4-carbonyl)piperidin-4-yl]methanamine
• [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine

• Inchi： 1S/C10H16N4O/c11-5-8-1-3-14(4-2-8)10(15)9-6-12-13-7-9/h6-8H,1-5,11H2,(H,12,13)
• InChI Key： YMPQLZVLBFGRRG-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)CC1)(C1=CNN=C1)=O

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 445.5±15.0 °C(Predicted)
• pka: 12.83±0.50(Predicted)

Additional information on [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine

Professional Introduction to [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine (CAS No. 1247088-88-5)

[1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1247088-88-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole moiety linked to a piperidine ring, forming a versatile scaffold that can be modified for various pharmacological purposes.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its biological activity and role in medicinal chemistry. It serves as a key pharmacophore in numerous therapeutic agents, exhibiting properties such as anti-inflammatory, antimicrobial, and antiviral effects. The incorporation of the pyrazole moiety in [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine enhances its potential as a building block for novel drug candidates.

The piperidine ring, another critical component of this compound, contributes to its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. Piperidine derivatives are known for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-emetic medications. The combination of these two heterocyclic structures in [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine creates a complex and dynamic molecular framework that can be fine-tuned to achieve specific pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine with biological targets more effectively. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer, diabetes, and neurodegenerative disorders. For instance, computational simulations have shown that this compound can interact with enzymes like kinases and proteases, which are often overexpressed in tumor cells.

In vitro studies have demonstrated the promising pharmacological properties of [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine. These studies have focused on its ability to modulate key signaling pathways involved in cell proliferation, apoptosis, and inflammation. The compound has shown inhibitory effects on several targets relevant to cancer therapy, including tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, its anti-inflammatory properties have been attributed to its ability to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The synthesis of [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also minimize waste generation, aligning with green chemistry principles.

One of the most intriguing aspects of [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine is its potential for structure-based drug design. By leveraging high-resolution crystallographic data and X-ray diffraction techniques, researchers can visualize how this compound interacts with biological targets at the atomic level. This detailed understanding has paved the way for the development of more targeted and effective therapeutic agents.

The pharmaceutical industry has shown significant interest in developing novel compounds based on heterocyclic scaffolds like [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine. Its unique structural features make it a valuable candidate for further exploration in clinical trials. Researchers are currently investigating its efficacy and safety profiles in preclinical models before moving on to human trials. The hope is that this compound will lead to the discovery of new treatments for various diseases.

The role of computational tools in drug discovery cannot be overstated. Software platforms designed for molecular docking and virtual screening have been instrumental in identifying potential lead compounds like [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine. These tools allow researchers to predict how different compounds will interact with biological targets, saving time and resources in the early stages of drug development.

In conclusion, [1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]methanamine (CAS No. 1247088-88-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential applications in drug development. Its combination of a pyrazole moiety and a piperidine ring makes it an attractive scaffold for further pharmacological exploration. With ongoing research and advancements in computational chemistry, this compound holds great promise for the discovery of novel therapeutic agents that could address unmet medical needs.